Cas no 50509-79-0 (2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid)

• Product Name: 2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid
• CAS No: 50509-79-0
• MF: C₁₅H₈F₃NO₂
• MW: 291.224734306335
• CID: 933874
• PubChem ID: 284072
• Update Time: 2025-04-19

2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid
• 2-trifluoromethylacrylic acid 3-hydroxypropyl ester; 2-Propenoic acid, 2-(trifluoromethyl)-, 3-hydroxypropyl ester; CTK3C4800; 2-trifluoromethyl-benzo[h]quinoline-4-carboxylic acid;
• 50509-79-0
• NSC139683
• NSC-139683
• DTXSID20964736

• Inchi： 1S/C15H8F3NO2/c16-15(17,18)12-7-11(14(20)21)10-6-5-8-3-1-2-4-9(8)13(10)19-12/h1-7H,(H,20,21)
• InChI Key： HMNQBQCLACTHQE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C2C=CC3C=CC=CC=3C2=N1)(F)F

Computed Properties

• Exact Mass: 291.05074
• Monoisotopic Mass: 291.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19
• LogP: 4.10500